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Compound of Interest

Compound Name:
(4-Acetyl-2-fluorophenyl)boronic

acid

CAS No.: 1022154-78-4

Cat. No.: B1532630

Get Quote

Executive Analysis: The Ortho-Fluoro Advantage
(4-Acetyl-2-fluorophenyl)boronic acid (CAS: 1022154-78-4) is a specialized organoboron

building block that has gained prominence in the synthesis of ubiquitin-specific protease (USP)

inhibitors and kinase modulators. Unlike its non-fluorinated analog (4-acetylphenylboronic

acid), the introduction of a fluorine atom at the ortho position (C2) relative to the boron moiety

introduces unique steric and electronic properties that critically influence both chemical

reactivity and the pharmacological profile of the final drug candidate.

Strategic Value in Drug Design
Metabolic Stability: The C-F bond blocks the metabolically vulnerable ortho-position,

preventing oxidative metabolism (e.g., by P450 enzymes) on the phenyl ring.

Conformational Locking: The ortho-fluorine induces a twisted biaryl conformation in Suzuki-

Miyaura products due to steric repulsion with the adjacent ring, often improving selectivity for

protein binding pockets.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1532630#bc-rfq
https://www.benchchem.com/product/b1532630/docs?utm_src=pdf-body#comparative-characterization-guide-4-acetyl-2-fluorophenyl-boronic-acid-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electronic Modulation: The strong electronegativity of fluorine lowers the pKa of the boronic

acid, potentially accelerating transmetallation in cross-coupling reactions, though this is often

counterbalanced by steric hindrance.
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Figure 1: Structural-Activity Relationship (SAR) mapping of the reagent's core features.

Comparative Reactivity Profile
The following table contrasts the target reagent with its primary alternatives to guide selection

during retrosynthetic analysis.

Feature
(4-Acetyl-2-

fluorophenyl)boronic

acid

4-
Acetylphenylboroni
c acid (Non-F)

(4-Acetyl-3-
fluorophenyl)boron
ic acid

CAS 1022154-78-4 149104-90-5 1150114-77-2

Steric Hindrance

High (Ortho-F

interferes with Pd

coordination)

Low Moderate

Transmetallation

Slower (Requires

specialized ligands

like XPhos)

Fast (Standard

ligands suffice)
Moderate

Metabolic Liability
Low (Blocked C2

position)

High (C2/C6 open to

oxidation)

Moderate (C2 still

open)

Electronic Effect
Inductive Withdrawal

(-I) at Boron center
Neutral

Inductive Withdrawal

(-I)
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Expert Insight: The ortho-fluorine atom creates significant steric bulk around the boron center.

Standard protocols using Pd(PPh₃)₄ often result in sluggish conversion or homocoupling. High-

activity catalyst systems utilizing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands)

are strongly recommended to facilitate the transmetallation step.

Experimental Protocol: High-Efficiency Suzuki
Coupling
This protocol is adapted from high-yield syntheses of USP1 inhibitors (e.g., Patent

WO2020132269), optimized for sterically hindered ortho-fluoro boronic acids.

Reagents & System
Substrate: Aryl Bromide/Chloride (1.0 equiv)

Boronic Acid: (4-Acetyl-2-fluorophenyl)boronic acid (1.2 – 1.5 equiv)

Catalyst: XPhos Pd G2 (2–5 mol%) or Pd₂(dba)₃ + XPhos

Base: K₃PO₄ (2.0 – 3.0 equiv)

Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Methodology
Preparation: Charge a reaction vial with the aryl halide (1.0 equiv), boronic acid (1.5 equiv),

and K₃PO₄ (3.0 equiv).

Solvent Addition: Add the Dioxane/Water mixture (0.1 M concentration relative to halide).

Degassing (Critical): Sparge the mixture with Argon or Nitrogen for 10–15 minutes. Note:

Oxygen is the primary cause of catalyst deactivation and homocoupling byproducts.

Catalyst Charge: Add XPhos Pd G2 (0.05 equiv) quickly under positive inert gas pressure.

Seal the vial immediately.

Reaction: Heat to 80–100 °C for 2–12 hours. Monitor by LC-MS.[1]
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Checkpoint: The 2-F boronic acid often runs slightly lower on TLC than the non-fluorinated

analog due to polarity changes.

Workup: Cool to RT. Filter through Celite. Dilute with EtOAc, wash with brine, dry over

Na₂SO₄, and concentrate.
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Figure 2: Optimized workflow for sterically hindered Suzuki coupling.

Characterization Data Analysis
When analyzing derivatives of this boronic acid, the Fluorine-Hydrogen coupling (
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) provides a self-validating spectral fingerprint. The following data compares the expected NMR
shifts of a generic biaryl product derived from this scaffold versus its non-fluorinated
counterpart.

Comparative NMR Table (Biaryl Product)

Signal Position

Non-Fluorinated
Analog (

H

, ppm)

2-Fluoro Derivative (

H

, ppm)

Multiplicity &

Coupling (

)

Acetyl Methyl ~2.60 (s) ~2.65 (s) Singlet (rarely splits)

H3 (Ortho to F) ~7.60 (d) ~7.50 - 7.60
dd (

Hz)

H5 (Meta to F) ~7.60 (d) ~7.70 - 7.80

dd (

Hz,

Hz)

H6 (Para to F) ~8.00 (d) ~7.90 - 8.00
t/dd (Complex

splitting)

F NMR N/A -110 to -120
Singlet (or multiplet if

H-coupled)

Interpretation Guide
The "Missing" Singlet: In the non-fluorinated 4-acetylphenyl system, the protons ortho to the

acetyl group often appear as a clean doublet. In the 2-fluoro derivative, the proton at C3

(between F and Acetyl) is split by both the fluorine (large

) and the meta-proton (small

), creating a distinct doublet of doublets (dd) or a multiplet.

C Splitting: The carbon attached to the fluorine (C2) will appear as a doublet with a massive
coupling constant (
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Hz). This is the definitive confirmation of the ortho-fluoro incorporation.

Regioisomer Check: If the fluorine were at the 3-position (meta), the splitting pattern would

change drastically, and the

F shift would typically move upfield (more negative).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1532630/docs#comparative-characterization-guide-
4-acetyl-2-fluorophenyl-boronic-acid-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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